2-(1-naphthyl)-2-oxoethyl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)benzoate

• Molecular Formula: C27H21NO5
• Molecular Weight: 439.5 g/mol
• IUPAC Name: (2-naphthalen-1-yl-2-oxoethyl) 3-(1,3-dioxo-3a,4,7,7a-tetrahydroisoindol-2-yl)benzoate
• InChI: InChI=1S/C27H21NO5/c29-24(21-14-6-8-17-7-1-2-11-20(17)21)16-33-27(32)18-9-5-10-19(15-18)28-25(30)22-12-3-4-13-23(22)26(28)31/h1-11,14-15,22-23H,12-13,16H2
• InChI Key: JAPZSVDDRVUXPS-UHFFFAOYSA-N
• SMILES: C1C=CCC2C1C(=O)N(C2=O)C3=CC=CC(=C3)C(=O)OCC(=O)C4=CC=CC5=CC=CC=C54

Description

2-(1-naphthyl)-2-oxoethyl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)benzoate is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as NDI-031301 and has been synthesized using various methods.

Mechanism of Action

NDI-031301 acts by inhibiting the activity of certain enzymes, which leads to the modulation of gene expression and cellular signaling pathways. The compound has been found to inhibit histone deacetylases, which are involved in the regulation of gene expression, and phosphodiesterases, which are involved in the regulation of cellular signaling pathways.
Biochemical and Physiological Effects:
NDI-031301 has been found to have various biochemical and physiological effects, including the modulation of gene expression, the inhibition of cellular signaling pathways, and the induction of apoptosis in cancer cells. The compound has also been found to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

NDI-031301 has several advantages for lab experiments, including its ability to selectively inhibit the activity of certain enzymes, its potential as a therapeutic agent in various diseases, and its ability to modulate gene expression and cellular signaling pathways. However, the compound also has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of NDI-031301, including the exploration of its potential as a therapeutic agent in various diseases, the investigation of its mechanism of action, and the development of more efficient synthesis methods. Additionally, further studies are needed to determine the safety and efficacy of the compound in clinical trials.
Conclusion:
In conclusion, NDI-031301 is a chemical compound that has been studied for its potential applications in scientific research. The compound has been synthesized using various methods and has been found to have potential as a therapeutic agent in various diseases. NDI-031301 acts by inhibiting the activity of certain enzymes, which leads to the modulation of gene expression and cellular signaling pathways. The compound has several advantages for lab experiments, including its ability to selectively inhibit the activity of certain enzymes, but also has some limitations, including its potential toxicity. There are several future directions for the study of NDI-031301, including the exploration of its potential as a therapeutic agent in various diseases and the investigation of its mechanism of action.

Synthesis Methods

NDI-031301 has been synthesized using various methods, including the reaction of 2-(1-naphthyl)-2-oxoacetic acid with 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)benzoic acid in the presence of a coupling agent. This reaction results in the formation of the ester bond between the two compounds, producing NDI-031301.

Scientific Research Applications

NDI-031301 has been studied for its potential as a therapeutic agent in various diseases, including cancer, inflammation, and neurodegenerative disorders. The compound has been found to inhibit the activity of certain enzymes, such as histone deacetylases and phosphodiesterases, which are involved in the regulation of gene expression and cellular signaling pathways.